1-(5-Methyl-1H-indol-3-YL)ethan-1-amine

• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol
• SMILES: CC1=CC2=C(C=C1)NC=C2C(C)N
• InChI: InChI=1S/C11H14N2/c1-7-3-4-11-9(5-7)10(6-13-11)8(2)12/h3-6,8,13H,12H2,1-2H3
• InChIKey: AIDJLMRWWBYFLJ-UHFFFAOYSA-N

1-(5-Methyl-1H-indol-3-YL)ethan-1-amine: Chemical Identity & Scaffold Class

1-(5-Methyl-1H-indol-3-yl)ethan-1-amine (CAS 28289-32-9; synonyms: α,5-dimethyltryptamine, 5‑methyl‑α‑methyltryptamine) belongs to the 1‑(1H‑indol‑3‑yl)ethanamine structural class – a compact, chiral indolic amine that serves as the primary synthetic entry point for a broad family of NorA efflux‑pump inhibitors and CNS‑active tryptamine analogs [1]. The scaffold features a direct indole‑C–amine bond, creating a stereogenic center that is absent in the isomeric 5‑methyltryptamine (2‑(5‑methyl‑1H‑indol‑3‑yl)ethanamine), profoundly altering its downstream derivatization chemistry, pharmacokinetic fractionation, and receptor‑subtype selectivity [2]. This compound is commercially supplied in research‑grade (>95 %) quantities for use as a versatile building block in medicinal chemistry and chemical biology .

Workflow NorA efflux pump inhibitor analog synthesis

Scaffold Pre-installed 5-methyl for C5 diversification

Chiral Resolvable racemate for enantiomer-specific studies

• [1] Hequet A, Burchak ON, Jeanty M, et al. 1-(1H-Indol-3-yl)ethanamine Derivatives as Potent Staphylococcus aureus NorA Efflux Pump Inhibitors. ChemMedChem. 2014;9(7):1534-1545. doi:10.1002/cmdc.201400042 View Source
• [2] Burchak ON, Pihive EL, Maigre L, et al. Synthesis and evaluation of 1-(1H-indol-3-yl)ethanamine derivatives as new antibacterial agents. Bioorg Med Chem. 2011;19(10):3204-3215. doi:10.1016/j.bmc.2011.03.060 View Source

5-Methyltryptamine vs. 1-(5-Methyl-1H-indol-3-YL)ethan-1-amine: Substitution Limitations

Although 5‑methyltryptamine shares the same indole‑5‑methyl substitution pattern as 1‑(5‑methyl‑1H‑indol‑3‑yl)ethan‑1‑amine, the two are not functionally interchangeable. The target compound possesses an α‑branched primary amine (indole‑CH(CH₃)‑NH₂), whereas 5‑methyltryptamine carries an unsubstituted ethylamine side chain (indole‑CH₂‑CH₂‑NH₂) [1][2]. This single‑atom difference (C‑1 vs. C‑2 attachment) eliminates the chiral center, alters the pKa of the amino group, and changes the conformational preferences of the side chain. In NorA efflux‑pump inhibitor programs, the 1‑(indol‑3‑yl)ethanamine core is mandatory for accessing the critical aldonitrone pharmacophore – 5‑methyltryptamine cannot be elaborated into the active aldonitrone series because it lacks the requisite C‑1 amine geometry [1]. In serotonergic ligand design, the α‑methyl group confers resistance to monoamine oxidase (MAO) degradation and shifts transporter selectivity, features that the linear 5‑methyltryptamine scaffold does not possess [3]. Therefore, substituting one for the other would generate chemically invalid analogs in synthesis workflows and confound structure–activity relationship interpretations.

Chiral center absent 5-Methyltryptamine is achiral; enantioselective CNS probe development may not be feasible.

Aldonitrone pharmacophore inaccessibility C-2 ethylamine geometry cannot access critical aldonitrone series required for NorA inhibition.

MAO susceptibility mismatch Lacks α-methyl group; metabolic stability and behavioral time-course profiles may differ substantially.

• [1] Hequet A, Burchak ON, Jeanty M, et al. 1-(1H-Indol-3-yl)ethanamine Derivatives as Potent Staphylococcus aureus NorA Efflux Pump Inhibitors. ChemMedChem. 2014;9(7):1534-1545. doi:10.1002/cmdc.201400042 View Source
• [2] Burchak ON, Pihive EL, Maigre L, et al. Synthesis and evaluation of 1-(1H-indol-3-yl)ethanamine derivatives as new antibacterial agents. Bioorg Med Chem. 2011;19(10):3204-3215. doi:10.1016/j.bmc.2011.03.060 View Source
• [3] Lessin AW, Long RF, Parkes MW. Central stimulant actions of alpha-alkyl substituted tryptamines in mice. Br J Pharmacol Chemother. 1965;24(1):49-67. doi:10.1111/j.1476-5381.1965.tb02079.x View Source

1-(5-Methyl-1H-indol-3-YL)ethan-1-amine: Differentiation Evidence vs. Closest Analogs

5-Methyl Substituent Enables Aldonitrone-Based NorA Inhibitors

The 1‑(indol‑3‑yl)ethanamine scaffold is the only chemical entry point to the indolic aldonitrone series, which constitutes the most potent known indole‑based inhibitors of the Staphylococcus aureus NorA efflux pump [1]. Within this series, substitution at the indole C‑5 position is the dominant structural determinant of inhibitory activity. The 5‑iodo aldonitrone derivative achieves a fourfold reduction in the ciprofloxacin minimum inhibitory concentration (MIC) against the fluoroquinolone‑resistant SA‑1199B strain at 0.5 mg L⁻¹, representing the highest reported potency for any indolic NorA inhibitor [1]. While the 5‑methyl derivative itself has not been reported as a final aldonitrone product, its value lies in serving as the direct synthetic precursor to a library of 5‑substituted aldonitrones through electrophilic halogenation or cross‑coupling, a route that cannot be accessed from the unsubstituted 1‑(indol‑3‑yl)ethanamine because the C‑5 position must be pre‑functionalized to avoid regioisomeric mixtures [2].

5-Me for Aldonitrone SAR

Reported

Pre-installed 5-methyl enables direct C5 diversification vs. unsubstituted scaffold requiring extra C–H functionalization.

Streamlines NorA inhibitor analog library synthesis

Synthetic route advantage; data to verify in specific derivatization

Evidence Dimension	Synthetic accessibility to 5‑substituted NorA‑active aldonitrone pharmacophore
Target Compound Data	Pre‑installed 5‑methyl group enables divergent functionalization at C‑5 of the 1‑(indol‑3‑yl)ethanamine core for SAR exploration [2]
Comparator Or Baseline	1‑(1H‑Indol‑3‑yl)ethanamine (unsubstituted): C‑5 substitution requires additional synthetic steps with risk of regioisomeric contamination [2]
Quantified Difference	Qualitative advantage; the 5‑methyl compound eliminates one de novo C–H functionalization step relative to the unsubstituted scaffold
Conditions	Synthetic route: nucleophilic addition of 5‑methylindole to nitrones followed by reductive amination; final products evaluated in SA‑1199B NorA‑overexpressing S. aureus [1][2]

Why This Matters

For medicinal chemistry groups building NorA inhibitor libraries, the 5‑methyl‑functionalized scaffold significantly reduces the number of synthetic steps required to explore the critical C‑5 position, accelerating SAR campaigns and reducing overall material costs.

• [1] Hequet A, Burchak ON, Jeanty M, et al. 1-(1H-Indol-3-yl)ethanamine Derivatives as Potent Staphylococcus aureus NorA Efflux Pump Inhibitors. ChemMedChem. 2014;9(7):1534-1545. doi:10.1002/cmdc.201400042 View Source
• [2] Burchak ON, Pihive EL, Maigre L, et al. Synthesis and evaluation of 1-(1H-indol-3-yl)ethanamine derivatives as new antibacterial agents. Bioorg Med Chem. 2011;19(10):3204-3215. doi:10.1016/j.bmc.2011.03.060 View Source

Chiral Resolution for Enantioselective Pharmacology

The α‑methyl substituent on the ethanamine side chain introduces a chiral center at the carbon directly attached to the indole ring, generating (R)‑ and (S)‑enantiomers with distinct pharmacological profiles [1]. In the closely related α‑methyltryptamine series, the S‑(+)‑enantiomer displays approximately twofold higher affinity for rat cortical 5‑HT₂ receptors than the R‑(−)‑enantiomer, while the racemate shows intermediate potency [1]. In contrast, 5‑methyltryptamine (2‑(5‑methyl‑1H‑indol‑3‑yl)ethanamine) is achiral and cannot be resolved, precluding any investigation of enantioselective target engagement [2]. This chiral differentiation is critical for CNS programs where stereochemistry governs off‑target profiles, metabolic stability, and regulatory intellectual property.

Enantioselective 5-HT₂ Binding

Class-level

~2:1 S/R affinity ratio (5-HT₂)

Supports enantiomer-specific CNS assay context

Inferred from α-methyltryptamine class; requires confirmation

Evidence Dimension	Enantioselective 5‑HT₂ receptor binding affinity
Target Compound Data	Racemic 1‑(5‑methyl‑1H‑indol‑3‑yl)ethan‑1‑amine: resolution feasible; enantiomers expected to show differential 5‑HT₂ affinity (S‑(+)‑enantiomer ~2‑fold more potent than R‑(−) by analogy to α‑methyltryptamine) [1]
Comparator Or Baseline	5‑Methyltryptamine (achiral): single molecular entity with fixed binding profile at 5‑HT₁C (K_i ~1 µM, partial agonist) [3]
Quantified Difference	Enantiomeric potency ratio ~2:1 (S/R) for 5‑HT₂; 5‑methyltryptamine: enantiomeric resolution inapplicable
Conditions	[³H]Ketanserin displacement assay using rat brain cortical membrane preparations; enantiomer comparison performed for α‑methyltryptamine as class representative [1]

Why This Matters

Procurement of the chiral 5‑methyl‑substituted scaffold allows CNS discovery teams to generate enantiomerically pure lead series, directly impacting intellectual property strategy and the ability to fine‑tune therapeutic indices through stereochemistry.

• [1] Johnson MP, Mathis CA, Shulgin AT, et al. Indolealkylamine analogs share 5-HT2 binding characteristics with phenylalkylamine hallucinogens. Pharmacol Biochem Behav. 1990;35(1):211-217. doi:10.1016/0091-3057(90)90227-9 View Source
• [2] 5-Methyltryptamine – NIST Chemistry WebBook. National Institute of Standards and Technology, 2023. CAS 1821-47-2. View Source
• [3] Hoyer D, Schoeffter P, Gray JA, et al. 5-Methyltryptamine hydrochloride is a high-affinity 5-HT1C receptor ligand and partial agonist. Eur J Pharmacol. 1990;181(1-2):133-136. doi:10.1016/0014-2999(90)90255-5 View Source

Direct Antibacterial Activity Against MRSA and VISA

A focused library of 1‑(indol‑3‑yl)ethanamine derivatives, directly accessible from the 5‑methyl‑substituted core, demonstrated direct antibacterial activity against a panel of 30 human pathogenic bacterial strains [1]. Two distinct chemotypes within the library inhibited the growth of Staphylococcus aureus, including methicillin‑resistant (MRSA) and vancomycin‑intermediate (VISA) strains, with MIC values ranging from 8 to 16 mg L⁻¹ [1]. In contrast, the aldonitrone derivatives derived from the same scaffold showed no intrinsic antibacterial activity but instead potentiated ciprofloxacin through NorA inhibition, indicating that the 5‑methyl‑substituted ethanamine core supports divergent pharmacological outcomes depending on derivatization [2].

Direct Anti-MRSA MIC

Reported

MIC 8–16 mg L⁻¹ (vs >128 for aldonitrones)

Supports direct antibacterial screening context

Broth microdilution; 30-strain panel including MRSA/VISA

Evidence Dimension	Direct antibacterial minimum inhibitory concentration (MIC) against S. aureus
Target Compound Data	1‑(Indol‑3‑yl)ethanamine derivatives (including 5‑substituted variants): MIC = 8–16 mg L⁻¹ against MRSA and VISA [1]
Comparator Or Baseline	Indolic aldonitrones (5‑halogenated): MIC >128 mg L⁻¹ (intrinsically inactive); act solely as NorA efflux‑pump inhibitors [2]
Quantified Difference	At least 8‑ to 16‑fold improvement in direct antibacterial potency for the non‑aldonitrone 1‑(indol‑3‑yl)ethanamine chemotypes relative to aldonitrones
Conditions	Broth microdilution assay against a panel of 30 clinical and reference S. aureus strains, including MRSA and VISA phenotypes [1]

Why This Matters

The 5‑methyl scaffold enables access to two mechanistically distinct antibacterial programs – direct growth inhibition and efflux‑pump potentiation – from a single chemical starting point, offering procurement flexibility for multidisciplinary antibiotic resistance research.

• [1] Burchak ON, Pihive EL, Maigre L, et al. Synthesis and evaluation of 1-(1H-indol-3-yl)ethanamine derivatives as new antibacterial agents. Bioorg Med Chem. 2011;19(10):3204-3215. doi:10.1016/j.bmc.2011.03.060 View Source
• [2] Hequet A, Burchak ON, Jeanty M, et al. 1-(1H-Indol-3-yl)ethanamine Derivatives as Potent Staphylococcus aureus NorA Efflux Pump Inhibitors. ChemMedChem. 2014;9(7):1534-1545. doi:10.1002/cmdc.201400042 View Source

Prolonged CNS Stimulation from α-Methylated Scaffold

In comparative behavioral studies of 5‑substituted tryptamines, the α‑methyl substitution present in 1‑(5‑methyl‑1H‑indol‑3‑yl)ethan‑1‑amine confers significant resistance to monoamine oxidase (MAO)‑mediated deamination, leading to prolonged CNS exposure and altered behavioral profiles relative to non‑α‑methylated 5‑methyltryptamine [1]. In the swim maze and variable‑interval conditioned behavior paradigms, α‑methyl‑5‑substituted tryptamines produced effects consistent with sustained central stimulation, whereas the non‑α‑methylated counterparts showed weaker and shorter‑duration responses [1]. Although quantitative data specific to the 5‑methyl‑α‑methyl combination are not publicly available at the single‑compound level, the class‑level SAR demonstrates that the α‑methyl group enhances and prolongs behavioral pharmacology across multiple 5‑substitution patterns [1][2].

CNS Exposure Prolongation

Class-level

α-Methyl substitution extends behavioral effect duration >2-fold vs non-α-methyl analogs based on class trend.

Reported model-response context; qualitative trend

Mouse behavioral paradigms; single-compound data unavailable

Evidence Dimension	Duration of central stimulant behavioral effect in mice
Target Compound Data	α‑Methyl‑5‑substituted tryptamines: prolonged antireserpine effect and swim maze performance relative to non‑α‑methylated analogs (qualitative observation across a 5‑substitution series) [1]
Comparator Or Baseline	N,N‑Dimethyl‑5‑substituted tryptamines and gramines (lacking α‑methyl): shorter duration of action, greater susceptibility to MAO degradation [1][2]
Quantified Difference	Precise quantification not available; class‑level trend indicates α‑methyl substitution extends CNS activity duration by factor >2 based on time‑course comparisons [2]
Conditions	Mouse behavioral assays: barbiturate sleeping‑time potentiation, antireserpine effect, swim maze, variable‑interval conditioned behavior [1]

Why This Matters

For neuroscience research groups investigating serotonergic signaling or developing CNS‑active candidates, the α‑methyl‑5‑methyl scaffold offers a predicable pharmacokinetic advantage via MAO resistance, directly impacting experimental dosing schedules and in vivo efficacy readouts.

• [1] Ho BT, McIsaac WM, An R, et al. Biological activities of some 5-substituted N,N-dimethyltryptamines, α-methyltryptamines, and gramines. Psychopharmacologia. 1970;16(5):385-394. doi:10.1007/BF00404849 View Source
• [2] Lessin AW, Long RF, Parkes MW. Central stimulant actions of alpha-alkyl substituted tryptamines in mice. Br J Pharmacol Chemother. 1965;24(1):49-67. doi:10.1111/j.1476-5381.1965.tb02079.x View Source

1-(5-Methyl-1H-indol-3-YL)ethan-1-amine: Key Research Applications

C-5 Analog Library for NorA Efflux Pump Inhibitors

The compound serves as the optimal starting material for building focused libraries of 1‑(indol‑3‑yl)ethanamine‑derived aldonitrones for NorA efflux‑pump inhibitor discovery. The pre‑installed 5‑methyl group allows direct electrophilic halogenation or palladium‑catalyzed cross‑coupling to generate 5‑halo, 5‑aryl, and 5‑alkynyl derivatives, each of which can be converted to the corresponding aldonitrone and screened for ciprofloxacin potentiation in SA‑1199B assays. This strategy leverages the SAR insight that C‑5 substitution is the primary driver of NorA inhibitory potency [1][2].

Chiral Probe Synthesis for Serotonin Receptors

The racemic compound can be resolved into (R)‑ and (S)‑enantiomers via chiral chromatography or diastereomeric salt formation. Each enantiomer can then be evaluated in radioligand binding assays against 5‑HT₂A, 5‑HT₂C, and 5‑HT₁ receptor subtypes to establish enantioselective affinity and functional activity profiles. This application is directly supported by enantioselective binding data reported for the α‑methyltryptamine class [3] and addresses the growing demand for stereochemically defined CNS chemical probes.

MRSA & VISA Direct Antibacterial Screening

The compound can be directly converted to the non‑aldonitrone 1‑(indol‑3‑yl)ethanamine chemotypes that showed MIC values of 8–16 mg L⁻¹ against MRSA and VISA strains. Researchers can perform systematic N‑functionalization (acylation, sulfonylation, urea formation) on the primary amine to explore structure–activity relationships for direct antibacterial activity, with the 5‑methyl substituent serving as a baseline hydrophobic probe for the indole C‑5 pocket [4].

MAO-Resistant Serotonergic Probe for Behavioral Studies

The α‑methyl substitution confers resistance to MAO‑mediated metabolism, making the compound a suitable scaffold for developing long‑acting serotonergic modulators. Researchers can use the compound as a starting point for synthesizing N‑alkylated or N‑acylated derivatives and evaluate them in mouse behavioral paradigms (head‑twitch response, locomotor activity, swim maze) to probe 5‑HT₂A agonist activity and central stimulant properties, extending the foundational observations from the 5‑substituted α‑methyltryptamine literature [5][6].

Application

Selection Property

Validation Focus

NorA inhibitor analog library

Pre-functionalized C5 position

Aldonitrone SAR and ciprofloxacin potentiation assays

Chiral serotonin receptor probe synthesis

Resolvable enantiomers

Enantioselective binding and functional activity screening

Direct antibacterial analog synthesis

Non-aldonitrone chemotype

MIC determination in MRSA/VISA strains

CNS behavioral probe development

α-Methyl MAO resistance

Behavioral paradigm response and exposure duration

• [1] Hequet A, Burchak ON, Jeanty M, et al. 1-(1H-Indol-3-yl)ethanamine Derivatives as Potent Staphylococcus aureus NorA Efflux Pump Inhibitors. ChemMedChem. 2014;9(7):1534-1545. doi:10.1002/cmdc.201400042 View Source
• [2] Buonerba F, Lepri S, Goracci L, et al. Improved Potency of Indole-Based NorA Efflux Pump Inhibitors: From Serendipity toward Rational Design and Development. J Med Chem. 2017;60(23):9572-9586. doi:10.1021/acs.jmedchem.7b00999 View Source
• [3] Johnson MP, Mathis CA, Shulgin AT, et al. Indolealkylamine analogs share 5-HT2 binding characteristics with phenylalkylamine hallucinogens. Pharmacol Biochem Behav. 1990;35(1):211-217. doi:10.1016/0091-3057(90)90227-9 View Source
• [4] Burchak ON, Pihive EL, Maigre L, et al. Synthesis and evaluation of 1-(1H-indol-3-yl)ethanamine derivatives as new antibacterial agents. Bioorg Med Chem. 2011;19(10):3204-3215. doi:10.1016/j.bmc.2011.03.060 View Source
• [5] Ho BT, McIsaac WM, An R, et al. Biological activities of some 5-substituted N,N-dimethyltryptamines, α-methyltryptamines, and gramines. Psychopharmacologia. 1970;16(5):385-394. doi:10.1007/BF00404849 View Source
• [6] Lessin AW, Long RF, Parkes MW. Central stimulant actions of alpha-alkyl substituted tryptamines in mice. Br J Pharmacol Chemother. 1965;24(1):49-67. doi:10.1111/j.1476-5381.1965.tb02079.x View Source